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Compound of Interest

Compound Name: mAChR-IN-1 hydrochloride

Cat. No.: B3012272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
mAChR-IN-1 hydrochloride is a potent antagonist of muscarinic acetylcholine receptors

(mAChRs), with a reported IC50 of 17 nM.[1][2] Muscarinic receptors, a class of G protein-

coupled receptors (GPCRs), are integral to the modulation of a wide array of physiological

functions mediated by the neurotransmitter acetylcholine. There are five distinct subtypes, M1

through M5, which are involved in processes such as learning, memory, and smooth muscle

contraction.[3] The M1, M3, and M5 subtypes couple to Gq/11 proteins, initiating a signaling

cascade that involves phospholipase C (PLC) activation and a subsequent increase in

intracellular calcium.[4][5] In contrast, the M2 and M4 subtypes are coupled to Gi/o proteins,

which inhibit adenylyl cyclase and decrease intracellular cAMP levels.[4][5] The distinct roles of

these receptor subtypes in various physiological and pathological processes make them

attractive targets for therapeutic intervention.

These application notes provide detailed protocols for the in vitro characterization of mAChR-
IN-1 hydrochloride, a valuable tool for researchers investigating the pharmacology of

muscarinic receptors and developing novel therapeutics.
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Property Value Reference

Molecular Formula C23H25IN2O2 · HCl [1]

IC50 17 nM [1][2]

Appearance Solid [2]

Solubility Soluble in DMSO [2]

Storage

Store at -20°C for up to 1 year.

For long-term storage, -80°C is

recommended.

[2]

Signaling Pathways of Muscarinic Acetylcholine
Receptors
The five subtypes of muscarinic acetylcholine receptors (M1-M5) mediate their effects through

distinct G protein-coupled signaling pathways. Understanding these pathways is crucial for

designing and interpreting in vitro assays.
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1. Cell Preparation
Seed CHO-K1 or HEK293 cells stably expressing the mAChR subtype of interest into a 96-well plate.

2. Dye Loading
Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

3. Compound Incubation
Incubate cells with various concentrations of mAChR-IN-1 hydrochloride.

4. Agonist Stimulation
Add a known mAChR agonist (e.g., carbachol) at a concentration that elicits a submaximal response (EC80).

5. Signal Detection
Measure the fluorescence intensity before and after agonist addition using a fluorescence plate reader.

6. Data Analysis
Calculate the inhibition of the agonist-induced calcium response by mAChR-IN-1 hydrochloride and determine the IC50 value.
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1. Membrane Preparation
Prepare cell membranes from cells overexpressing a specific mAChR subtype.

2. Assay Setup
In a 96-well plate, combine the cell membranes, a radiolabeled antagonist (e.g., [³H]-NMS), and varying concentrations of mAChR-IN-1 hydrochloride.

3. Incubation
Incubate the mixture to allow the binding to reach equilibrium.

4. Separation
Separate the bound from unbound radioligand by rapid filtration through a glass fiber filter.

5. Scintillation Counting
Measure the radioactivity retained on the filter using a scintillation counter.

6. Data Analysis
Determine the IC50 of mAChR-IN-1 hydrochloride and calculate the Ki value using the Cheng-Prusoff equation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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